Cas no 113216-95-8 ((R)-Dimethylphenyl Biotin)

(R)-Dimethylphenyl Biotin is a chiral derivative of biotin, featuring a dimethylphenyl group at the (R)-configuration. This modification enhances its binding affinity and specificity in biochemical applications, particularly in avidin-biotin systems. The compound is valued for its high stereochemical purity, ensuring consistent performance in assays and molecular recognition studies. Its structural stability and compatibility with aqueous and organic solvents make it suitable for diverse experimental conditions. (R)-Dimethylphenyl Biotin is commonly utilized in bioconjugation, diagnostics, and targeted drug delivery due to its robust interaction with streptavidin. The compound’s well-defined chirality also supports research in asymmetric synthesis and enzyme inhibition studies.
(R)-Dimethylphenyl Biotin structure
(R)-Dimethylphenyl Biotin structure
Product Name:(R)-Dimethylphenyl Biotin
CAS No:113216-95-8
MF:C24H28N2O3S
MW:424.555725097656
CID:5734102
Update Time:2025-05-21

(R)-Dimethylphenyl Biotin Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-1,3-bis(phenylmethyl)-, [3aS-(3aα,4α,6aα)]- (9CI)
    • Biotin Impurity 74
    • (R)-Dimethylphenyl Biotin
    • Inchi: 1S/C24H28N2O3S/c27-22(28)14-8-7-13-21-23-20(17-30-21)25(15-18-9-3-1-4-10-18)24(29)26(23)16-19-11-5-2-6-12-19/h1-6,9-12,20-21,23H,7-8,13-17H2,(H,27,28)/t20-,21+,23-/m0/s1
    • InChI Key: PGESDSQUYHPLRY-XJUOHMSHSA-N
    • SMILES: C1(=O)N(CC2=CC=CC=C2)[C@]2([H])[C@@H](CCCCC(O)=O)SC[C@]2([H])N1CC1=CC=CC=C1

Experimental Properties

  • Density: 1.251±0.06 g/cm3(Predicted)
  • Boiling Point: 656.2±55.0 °C(Predicted)
  • pka: 4.74±0.10(Predicted)

(R)-Dimethylphenyl Biotin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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